Cas no 1409837-22-4 (1-(But-3-yn-1-yl)-4-iodo-1H-pyrazole)

• Product Name: 1-(But-3-yn-1-yl)-4-iodo-1H-pyrazole
• CAS No: 1409837-22-4
• MF: C₇H₇IN₂
• MW: 246.048353433609
• CID: 5057947
• Update Time: 2025-06-27

1-(But-3-yn-1-yl)-4-iodo-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-yn-1-yl)-4-iodo-1H-pyrazole
• 1-but-3-ynyl-4-iodopyrazole
• 1-(But-3-yn-1-yl)-4-iodo-1H-pyrazole

• Inchi： 1S/C7H7IN2/c1-2-3-4-10-6-7(8)5-9-10/h1,5-6H,3-4H2
• InChI Key： DGNYUMUSNIKICL-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)CCC#C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 149
• XLogP3: 1.4
• Topological Polar Surface Area: 17.8

Additional information on 1-(But-3-yn-1-yl)-4-iodo-1H-pyrazole

Professional Introduction to Compound with CAS No. 1409837-22-4 and Product Name: 1-(But-3-yn-1-yl)-4-iodo-1H-pyrazole

The compound with the CAS number 1409837-22-4 and the product name 1-(But-3-yn-1-yl)-4-iodo-1H-pyrazole represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a pyrazole core substituted with a butynyl group and an iodine atom, has garnered considerable attention due to its versatile structural framework and potential applications in medicinal chemistry. The pyrazole moiety is well-known for its broad spectrum of biological activities, making it a valuable scaffold for drug discovery. The presence of a terminal alkyne group and an iodine substituent further enhances its utility in synthetic chemistry, enabling diverse functionalization strategies.

In recent years, the development of novel heterocyclic compounds has been a focal point in academic and industrial research, particularly in the quest for innovative therapeutic agents. The 1-(But-3-yn-1-yl)-4-iodo-1H-pyrazole compound exemplifies this trend, as it combines the inherent pharmacological properties of pyrazole with additional functional handles that facilitate further chemical manipulation. This dual functionality makes it an attractive candidate for the synthesis of more complex molecules, including potential drug candidates targeting various diseases.

The structural features of 1-(But-3-yn-1-yl)-4-iodo-1H-pyrazole are particularly noteworthy. The butynyl group introduces a reactive triple bond that can undergo various coupling reactions, such as Sonogashira coupling, which is widely used in organic synthesis to construct carbon-carbon bonds. This reactivity allows for the introduction of additional functional groups at specific positions along the molecule, enabling fine-tuning of its biological properties. The iodine atom, on the other hand, serves as a versatile handle for cross-coupling reactions like Suzuki or Stille couplings, providing another pathway for molecular diversification.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery. Pyrazole-based compounds have shown promise in treating a wide range of conditions, including inflammation, infectious diseases, and cancer. The 1-(But-3-yn-1-yl)-4-iodo-1H-pyrazole compound leverages these known benefits while offering new opportunities through its unique substitution pattern. Researchers have demonstrated its utility in synthesizing novel analogs with enhanced binding affinity and selectivity for biological targets. For instance, modifications involving the butynyl group have been explored to improve metabolic stability and oral bioavailability.

The iodine substituent on the pyrazole ring has also been strategically employed in medicinal chemistry. Iodinated compounds are frequently used as intermediates in the synthesis of more complex molecules due to their reactivity and compatibility with various synthetic protocols. The 1-(But-3-yn-1-yl)-4-iodo-1H-pyrazole compound thus serves as a valuable building block for constructing intricate pharmacophores. Its incorporation into larger molecules has been investigated for potential applications in oncology, where targeted therapies are increasingly sought after.

Advances in computational chemistry have further accelerated the exploration of 1-(But-3-ylyl)-4-iodylpyrazolium derivatives. Molecular modeling studies have been instrumental in predicting the binding modes of these compounds to biological targets, guiding the design of more effective derivatives. These computational approaches have complemented experimental efforts, providing insights into structure-function relationships that would be difficult to obtain through traditional methods alone.

The synthesis of 1-(But-ynebutyl)-4-iodylpyrazolium has also benefited from recent innovations in synthetic methodology. Transition-metal-catalyzed reactions have played a crucial role in facilitating key transformations, such as cross-coupling reactions that are essential for constructing complex molecular architectures. These advancements have not only improved yield and efficiency but also opened up new possibilities for structural diversification.

In conclusion, the compound with CAS number 1409837-22-4 and product name 1-(Buteninbutanoyl)-4-iodylpyrazolium represents a promising candidate in pharmaceutical research due to its unique structural features and functional versatility. Its combination of a reactive alkyne group and an iodine substituent makes it an ideal starting point for further chemical elaboration, while its pyrazole core offers inherent biological activity. As research continues to uncover new applications for this class of compounds, 1-(Buteninbutanoyl)-4-iodylpyrazolium is poised to play a significant role in the development of next-generation therapeutics.